Cas no 64473-35-4 (1-(3-Bromopropyl)-4-chlorobenzene)

• Product Name: 1-(3-Bromopropyl)-4-chlorobenzene
• CAS No: 64473-35-4
• MF: C₉H₁₀BrCl
• MW: 233.532701015472
• MDL: MFCD09744417
• CID: 839356
• PubChem ID: 9881136
• Update Time: 2025-10-24

1-(3-Bromopropyl)-4-chlorobenzene Chemical and Physical Properties

Names and Identifiers

• 1-(3-bromopropyl)-4-chlorobenzene
• Benzene, 1-(3-bromopropyl)-4-chloro-
• FC0750
• 1-Chloro-4-(3-bromopropyl)benzene
• 3-(4-Chlorophenyl)-1-bromopropane
• 3-(4-Chlorophenyl)propyl bromide
• 1-(3-Bromo-propyl)-4-chloro-benzene
• OVXYDNVSUOXGQG-UHFFFAOYSA-N
• KM0859
• STL555430
• BBL101634
• 3-(p-chlorophenyl)-1-propyl bromide
• 1-bromo-3-(4-chlorophenyl)-propane
• BC005161
• BC681641
• AK105993
• AKOS005259941
• EN300-674468
• MFCD09744417
• s11935
• DTXSID30432274
• DS-3401
• DA-04058
• DTXCID00383103
• SY107246
• 64473-35-4
• SCHEMBL81407
• CS-0434168
• AB90593
• 1-(3-Bromopropyl)-4-chlorobenzene

• MDL： MFCD09744417
• Inchi： 1S/C9H10BrCl/c10-7-1-2-8-3-5-9(11)6-4-8/h3-6H,1-2,7H2
• InChI Key： OVXYDNVSUOXGQG-UHFFFAOYSA-N
• SMILES： BrCCCC1C=CC(=CC=1)Cl

Computed Properties

• Exact Mass: 231.96500
• Monoisotopic Mass: 231.96544g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 11
• Rotatable Bond Count: 3
• Complexity: 97.7
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 0
• XLogP3: 3.9

Experimental Properties

• Density: 1.424
• PSA: 0.00000
• LogP: 3.66750

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Chlorobenzenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Chlorobenzenes

Additional information on 1-(3-Bromopropyl)-4-chlorobenzene

Recent Advances in the Application of 1-(3-Bromopropyl)-4-chlorobenzene (CAS: 64473-35-4) in Chemical and Biomedical Research

1-(3-Bromopropyl)-4-chlorobenzene (CAS: 64473-35-4) is a halogenated aromatic compound that has garnered significant attention in recent years due to its versatile applications in organic synthesis, pharmaceutical intermediates, and material science. This research briefing provides an up-to-date overview of the latest scientific developments involving this compound, focusing on its synthetic utility, biological activities, and potential industrial applications.

Recent studies have demonstrated the compound's effectiveness as a key building block in the synthesis of more complex molecules. A 2023 publication in the Journal of Medicinal Chemistry highlighted its use as a precursor in the development of novel kinase inhibitors, showing promising results in preliminary in vitro assays against various cancer cell lines. The bromopropyl moiety serves as an excellent leaving group, facilitating nucleophilic substitution reactions that are crucial for constructing pharmacologically active scaffolds.

In the field of materials science, researchers have explored the application of 1-(3-Bromopropyl)-4-chlorobenzene in the synthesis of liquid crystal materials. A study published in Advanced Materials (2024) reported that derivatives of this compound exhibit stable mesomorphic properties over a wide temperature range, making them potentially valuable for display technologies and optoelectronic devices. The combination of the rigid chlorobenzene ring and flexible bromopropyl chain appears to contribute to these unique material properties.

From a safety and toxicological perspective, recent investigations have provided new insights into the compound's environmental fate and biological effects. A 2024 Environmental Science & Technology paper presented data on its biodegradation pathways, showing that certain microbial communities can effectively break down this compound under aerobic conditions. However, researchers caution that its halogenated nature may lead to bioaccumulation in certain ecosystems, warranting careful consideration in industrial applications.

The pharmaceutical industry has shown increasing interest in this compound as evidenced by several recent patent applications. One notable example is a 2023 patent (WO2023/154321) describing its use in the synthesis of novel antipsychotic agents. The patent claims demonstrate improved metabolic stability and blood-brain barrier penetration for derivatives containing the 1-(3-Bromopropyl)-4-chlorobenzene scaffold compared to previous generations of compounds.

Looking forward, researchers anticipate that 1-(3-Bromopropyl)-4-chlorobenzene will continue to play an important role in chemical and biomedical research. Current investigations are exploring its potential in targeted drug delivery systems, where its chemical functionality could be exploited for conjugation with various therapeutic agents. Additionally, computational chemistry approaches are being employed to predict novel derivatives with enhanced biological activities or material properties.